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  4. (8S,9S,10R,13S,14S,17R)-17-[(2S)-3,6-Dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
(8S,9S,10R,13S,14S,17R)-17-[(2S)-3,6-Dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one (8S,9S,10R,13S,14S,17R)-17-[(2S)-3,6-Dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 17205-76-4
VCID: VC0099919
InChI: InChI=1S/C27H44O3/c1-17(24(29)12-13-25(2,3)30)21-8-9-22-20-7-6-18-16-19(28)10-14-26(18,4)23(20)11-15-27(21,22)5/h6,17,20-24,29-30H,7-16H2,1-5H3/t17-,20-,21+,22-,23-,24?,26-,27+/m0/s1
SMILES: CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C)C(CCC(C)(C)O)O
Molecular Formula: C27H44O3
Molecular Weight: 416.6 g/mol

(8S,9S,10R,13S,14S,17R)-17-[(2S)-3,6-Dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one

CAS No.: 17205-76-4

Main Products

VCID: VC0099919

Molecular Formula: C27H44O3

Molecular Weight: 416.6 g/mol

(8S,9S,10R,13S,14S,17R)-17-[(2S)-3,6-Dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one - 17205-76-4

CAS No. 17205-76-4
Product Name (8S,9S,10R,13S,14S,17R)-17-[(2S)-3,6-Dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
Molecular Formula C27H44O3
Molecular Weight 416.6 g/mol
IUPAC Name (8S,9S,10R,13S,14S,17R)-17-[(2S)-3,6-dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C27H44O3/c1-17(24(29)12-13-25(2,3)30)21-8-9-22-20-7-6-18-16-19(28)10-14-26(18,4)23(20)11-15-27(21,22)5/h6,17,20-24,29-30H,7-16H2,1-5H3/t17-,20-,21+,22-,23-,24?,26-,27+/m0/s1
Standard InChIKey KDRBXMDKELHOAB-LIVFNVCZSA-N
Isomeric SMILES C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(=O)C4)C)C)C(CCC(C)(C)O)O
SMILES CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C)C(CCC(C)(C)O)O
Canonical SMILES CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C)C(CCC(C)(C)O)O
Synonyms 22,25-Dihydroxycholest-5-en-3-one
PubChem Compound 22295958
Last Modified Nov 11 2021
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